Cas no 59646-37-6 (2,5-bis(3-methylphenyl)-1,3,4-oxadiazole)

• Product Name: 2,5-bis(3-methylphenyl)-1,3,4-oxadiazole
• CAS No: 59646-37-6
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 950428
• PubChem ID: 43052
• Update Time: 2025-04-19

2,5-bis(3-methylphenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(3-methylphenyl)-1,3,4-oxadiazole
• 1,3,4-OXADIAZOLE, 2,5-BIS(3-METHYLPHENYL)-
• 2,5-di-(m-tolyl)-1,3,4-oxadiazole
• 2,5-Di-m-tolyl-< 1,3,4> oxadiazol
• 2,5-di-m-tolyl-1,3,4-oxadiazole
• 2b-Ppd
• BRN 0019568
• CTK6C1019
• di-m-methylphenyl-1,3,4-oxadiazole
• Di-m-tolyl-[1,3,4]oxadiazol
• di-m-tolyl-[1,3,4]oxadiazole
• NSC90471
• STOCK4S-57933
• NSC 90471
• 1,3,4-Oxadiazole, 2,5-di-m-tolyl-
• STK709008
• BIS(3-METHYLPHENYL)-1,3,4-OXADIAZOLE
• 2-27-00-00649 (Beilstein Handbook Reference)
• SCHEMBL11674120
• AKOS001586816
• 5302-87-4
• AA-504/33321058
• NSC-90471
• Cambridge id 5302874
• 59646-37-6
• AB00079476-01
• DS-002764
• DTXSID90208311

• Inchi： 1S/C16H14N2O/c1-11-5-3-7-13(9-11)15-17-18-16(19-15)14-8-4-6-12(2)10-14/h3-10H,1-2H3
• InChI Key： OHWQVYVPAAGBHW-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(C)=C2)=NN=C1C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 250.11072
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92
• LogP: 4.02040